Nitenpyram

• CAS No.: 150824-47-8
• Product Name: Nitenpyram
• Molecular Formula: C11H15ClN4O2
• Molecular Weight: 270.71 g/mol
• IUPAC Name: (E)-1-N'-[(6-chloropyridin-3-yl)methyl]-1-N'-ethyl-1-N-methyl-2-nitroethene-1,1-diamine
• Standard InChI: InChI=1S/C11H15ClN4O2/c1-3-15(11(13-2)8-16(17)18)7-9-4-5-10(12)14-6-9/h4-6,8,13H,3,7H2,1-2H3/b11-8+
• Standard InChIKey: CFRPSFYHXJZSBI-DHZHZOJOSA-N
• Isomeric SMILES: CCN(CC1=CN=C(C=C1)Cl)/C(=C/[N+](=O)[O-])/NC
• SMILES: CCN(CC1=CN=C(C=C1)Cl)C(=C[N+](=O)[O-])NC
• Canonical SMILES: CCN(CC1=CN=C(C=C1)Cl)C(=C[N+](=O)[O-])NC
• Appearance: Assay:≥98%A crystalline solid
• Colorform: Pale yellow crystals
• Density: 1.40 at 26 °C
• Flash Point: 70.00 °C (>158.00 def F)
• Melting Point: 82.75 °C; 82 °C
• Description: Nitenpyram is a C-nitro compound consisting of 2-nitroethene-1,1-diamine where one of the nitrogens bears ethyl and (6-chloro-3-pyridinyl)methyl while the other nitrogen carries a methyl group. It has a role as a neonicotinoid insectide. It is a C-nitro compound and a monochloropyridine. It derives from a 2-chloropyridine.; Nitenpyram is an insecticide used in agriculture and veterinary medicine to kill external parasites of pets. It is a neonicotinoid, a neurotoxin that blocks neural messages and binds particularly tightly in the central nervous system of insects, causing rapid death.
• Shelf Life: Stable under recommended storage conditions.; Shelf life is reported to be 3 years if stored below 25 °C (76 °F).
• Solubility: In water, 3.45X10+4 mg/L at 25 °C (est); In water, >570 g/L at 20 °C; In dichloromethane and methanol >1000, chloroform 700, acetone 290, ethyl acetate 34.7, toluene 10.6, xylene 4.5, hexane 0.00470 (all in g/L at 20 °C)
• Synonyms: (1E)-N-((6-chloro-3-pyridinyl)methyl)-N-ethyl-N'-methyl-2-nitro-1,1-ethenediamine; (E)-N-(6-chloro-3-pyridylmethyl)-N-ethyl-N'-methyl-2-nitrovinylidenediamine; nitenpyram
• Vapor Pressure: 8.20e-12 mmHg; 1.1X10-6 mPa at 20 °C (8.2X10-12 mm Hg)
• PubChem Compound: 3034287
• Last Modified: Nov 11 2021